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Compound of Interest

Compound Name: TCS 401

Cat. No.: B611262 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of TCS 401, a selective inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2][3]

[4] Adherence to these guidelines is critical due to the compound's potential hazards.

Hazard Profile and Safety Precautions
TCS 401 is classified as harmful if swallowed and is recognized as very toxic to aquatic life with

long-lasting effects.[5] It can also cause skin and serious eye irritation, and may lead to

respiratory irritation.[6] Therefore, stringent safety measures must be observed throughout the

handling and disposal process.

Personal Protective Equipment (PPE): Before handling TCS 401, it is mandatory to wear

appropriate PPE, including:

Eye Protection: Safety goggles with side-shields.[5][6]

Hand Protection: Protective gloves.[5][6]

Skin and Body Protection: Impervious clothing to prevent skin exposure.[5][6]

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation.[5][6]
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Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, are also crucial.[5][6]

Quantitative Data Summary
For quick reference, the key quantitative data for TCS 401 are summarized in the table below.

Property Value

Molecular Weight 306.72 g/mol

CAS Number 243966-09-8

Purity ≥95% to ≥98% (depending on the supplier)

Storage (Powder) -20°C for long-term storage

Storage (Solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Note: Data sourced from multiple suppliers.[1][3][6]

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of TCS 401 is to manage it as hazardous waste in

accordance with all applicable local, state, and federal regulations.[6][7] Evaporation is not an

acceptable disposal method, and this chemical must never be poured down the drain or

disposed of as regular solid waste.[7]

Experimental Workflow for Waste Management
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Preparation & Handling

Waste Storage & Labeling

Final Disposal

Start: TCS 401 becomes waste

Don appropriate PPE

Segregate waste at the source

Use a designated, compatible, and sealed hazardous waste container

Label container with 'Hazardous Waste' and 'TCS 401'

Store in a designated, well-ventilated, and secure hazardous waste storage area

Ensure secondary containment is in place

Arrange for pickup by a licensed hazardous waste hauler

Complete all necessary waste disposal documentation

Final disposal at an approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TCS 401 waste.
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Detailed Disposal Procedures
Waste Identification and Segregation:

Any TCS 401 that is no longer needed, contaminated, or expired must be treated as

hazardous waste.

Segregate TCS 401 waste from other laboratory waste streams to avoid accidental mixing

with incompatible materials. TCS 401 is incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[5][6]

Containerization:

Place TCS 401 waste into a designated, chemically compatible, and leak-proof container.

The container must be kept tightly closed except when adding waste.[6][7]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "TCS 401".[7]

Include any other information required by your institution's environmental health and safety

(EHS) department.

Storage:

Store the sealed waste container in a designated and properly labeled "Hazardous Waste

Storage Area".[7]

This area should be well-ventilated, secure, and away from general laboratory traffic.

Secondary containment with a capacity of at least 110% of the volume of the waste

container is required to contain any potential leaks or spills.[7]

Accidental Release Measures:

In the event of a spill, prevent further leakage if it is safe to do so.
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Keep the spilled product away from drains and water courses.[6]

For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as

diatomite.

For solid spills, carefully sweep or shovel the material into a suitable container for

disposal, avoiding dust formation.[8]

Decontaminate the affected surfaces by scrubbing with alcohol.[6]

Dispose of all contaminated materials as hazardous waste according to the procedures

outlined here.

Final Disposal:

The final step is the collection and disposal of the waste by a licensed hazardous waste

hauler.

Contact your institution's EHS department to arrange for pickup.

Ensure all required paperwork and documentation are completed for the waste transfer.

The ultimate disposal of TCS 401 should be at an approved waste disposal plant.[5]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of TCS 401, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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